4-benzyl-N-(3-fluorophenyl)-1-piperidinecarbothioamide

• IUPAC Name: 4-benzyl-N-(3-fluorophenyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C19H21FN2S/c20-17-7-4-8-18(14-17)21-19(23)22-11-9-16(10-12-22)13-15-5-2-1-3-6-15/h1-8,14,16H,9-13H2,(H,21,23)
• InChI Key: KOCCBWMKLHSYAN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=S)NC3=CC(=CC=C3)F
• Molecular Formula: C19H21FN2S
• Molecular Weight: 328.4 g/mol

Description

4-benzyl-N-(3-fluorophenyl)-1-piperidinecarbothioamide is a chemical compound that has gained attention in the scientific community due to its potential applications in pharmacology and medicinal chemistry. This compound is also known as BTCP and is a piperidine derivative that exhibits both analgesic and stimulant properties.

Mechanism of Action

The mechanism of action of 4-benzyl-N-(3-fluorophenyl)-1-piperidinecarbothioamide is not fully understood. However, it is believed to act as a dopamine reuptake inhibitor, which increases the levels of dopamine in the brain. This increased dopamine activity is thought to be responsible for the analgesic and stimulant properties of BTCP.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which is responsible for its stimulant properties. Additionally, BTCP has been shown to have analgesic effects, making it a potential candidate for the treatment of pain. However, it has also been shown to have potential cardiovascular and respiratory side effects, which limit its use in clinical settings.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-N-(3-fluorophenyl)-1-piperidinecarbothioamide in lab experiments is its potential applications in pharmacology and medicinal chemistry. Its analgesic and stimulant properties make it a potential candidate for the development of new drugs for the treatment of pain and ADHD. However, its potential cardiovascular and respiratory side effects limit its use in clinical settings.

Future Directions

There are a number of future directions for research on 4-benzyl-N-(3-fluorophenyl)-1-piperidinecarbothioamide. One potential direction is the development of new drugs for the treatment of pain and ADHD based on its analgesic and stimulant properties. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects. Finally, research is needed to identify any potential applications in the treatment of drug addiction and depression.

Synthesis Methods

The synthesis method of 4-benzyl-N-(3-fluorophenyl)-1-piperidinecarbothioamide involves the reaction of 3-fluorobenzyl chloride with piperidine-1-carbothioamide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain pure BTCP.

Scientific Research Applications

4-benzyl-N-(3-fluorophenyl)-1-piperidinecarbothioamide has been extensively studied for its potential applications in pharmacology and medicinal chemistry. It has been shown to exhibit both analgesic and stimulant properties, making it a potential candidate for the development of new drugs for the treatment of pain and attention deficit hyperactivity disorder (ADHD). Additionally, BTCP has been shown to have potential applications in the treatment of drug addiction and depression.